2-[(3Z)-3-(3-Allyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-2-oxo-2,3-dihydro-1H-indol-1-YL]-N-(2-chlorophenyl)acetamide

• IUPAC Name: N-(2-chlorophenyl)-2-[(3Z)-2-oxo-3-(4-oxo-3-prop-2-enyl-2-sulfanylidene-1,3-thiazolidin-5-ylidene)indol-1-yl]acetamide
• InChI: InChI=1S/C22H16ClN3O3S2/c1-2-11-25-21(29)19(31-22(25)30)18-13-7-3-6-10-16(13)26(20(18)28)12-17(27)24-15-9-5-4-8-14(15)23/h2-10H,1,11-12H2,(H,24,27)/b19-18-
• InChI Key: BAHOFDXDEHUPIZ-HNENSFHCSA-N
• Canonical SMILES: C=CCN1C(=O)C(=C2C3=CC=CC=C3N(C2=O)CC(=O)NC4=CC=CC=C4Cl)SC1=S
• Isomeric SMILES: C=CCN1C(=O)/C(=C/2\C3=CC=CC=C3N(C2=O)CC(=O)NC4=CC=CC=C4Cl)/SC1=S
• Molecular Formula: C22H16ClN3O3S2
• Molecular Weight: 470.0 g/mol
• CAS RN: 618077-19-3

Description

2-[(3Z)-3-(3-Allyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-2-oxo-2,3-dihydro-1H-indol-1-YL]-N-(2-chlorophenyl)acetamide is a useful research compound. Its molecular formula is C22H16ClN3O3S2 and its molecular weight is 469.96. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Rhodanine-3-acetic acid derivatives, structurally similar to the compound , have been synthesized and evaluated for their potential as antimicrobial agents against a range of bacteria, mycobacteria, and fungi. These derivatives displayed significant activity, particularly against mycobacteria, highlighting their potential in addressing drug-resistant bacterial infections (Krátký, Vinšová, & Stolaříková, 2017).

Anti-inflammatory and Analgesic Effects

Novel thiazolidine-2,4-dione derivatives have been synthesized and shown to significantly inhibit inducible nitric oxide synthase (iNOS) activity, nitric oxide, and prostaglandin E2 production in lipopolysaccharide-induced RAW 264.7 cells. These findings suggest their potential in the treatment of inflammatory diseases, displaying superior activity compared to the commercial anti-inflammatory drug indomethacin (Ma et al., 2011).

Anticancer Activity

Thioxothiazolidin-4-one derivatives have been investigated for their anticancer properties. A study on novel thioxothiazolidin-4-one derivatives against transplantable mouse tumor models showed that these compounds significantly reduced tumor volume, cell number, and inhibited tumor-induced endothelial proliferation, indicating a potential for anticancer therapy (Chandrappa et al., 2010).

Antioxidant Properties

Research on novel 2-(2,4-dioxothiazolidin-5-ylidene)-acetamides containing 1,3,4-thia/oxadiazole moieties revealed significant antioxidant activity. The compounds demonstrated a scavenging effect on DPPH radicals, highlighting their potential as antioxidants (Lelyukh et al., 2021).

Antibacterial and Antifungal Agents

A series of N-(benzo[d]thiazol-2-yl)-2-((2,4'-dioxospiro[indoline-3, 2'-thiazolidin]-3'-yl)amino)acetamide derivatives were synthesized and showed promising antibacterial activity against both Gram-positive and Gram-negative bacteria. This suggests their utility as novel antibacterial agents (Borad et al., 2015).